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Compound of Interest

Compound Name: PIK-293

CAS No.: 900185-01-5

Cat. No.: B610106

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the compound PIK-293, a selective

inhibitor of the phosphoinositide 3-kinase (PI3K) delta isoform. This document collates

available preclinical data, outlines relevant experimental methodologies, and visualizes the

associated signaling pathways and experimental workflows to support ongoing research and

drug development efforts in oncology and immunology.

Core Compound Information
PIK-293 is a potent and selective inhibitor of the p110δ catalytic subunit of phosphoinositide 3-

kinase (PI3Kδ).[1] It is a pyrazolopyrimidine analog of IC87114, synthesized by replacing the

adenine moiety of IC87114 with an isosteric pyrazolopyrimidine group.[1] This modification

contributes to its inhibitory activity.

Chemical and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b610106#bc-rfq
https://www.benchchem.com/product/b610106/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-pi3k-inhibitor-pik-293
https://www.benchchem.com/product/b610106/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-pi3k-inhibitor-pik-293
https://www.selleckchem.com/products/PIK-293.html
https://www.selleckchem.com/products/PIK-293.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610106?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name

2-((4-amino-1H-pyrazolo[3,4-d]pyrimidin-1-

yl)methyl)-5-methyl-3-(o-tolyl)quinazolin-4(3H)-

one

Molecular Formula C₂₂H₁₉N₇O

Molecular Weight 397.43 g/mol

CAS Number 900185-01-5

Appearance Solid powder

Solubility
Soluble in DMSO (80 mg/mL), Insoluble in water

and ethanol[1]

In Vitro Inhibitory Activity
PIK-293 exhibits significant selectivity for the PI3Kδ isoform over other Class I PI3K isoforms.

The half-maximal inhibitory concentrations (IC₅₀) from cell-free assays are summarized below.

Target Isoform IC₅₀ (μM) Selectivity vs. p110δ

p110δ 0.24[1] -

p110γ 10[1] ~42-fold

p110β ~24 ~100-fold[1]

p110α ~120 ~500-fold[1]

Mechanism of Action and Signaling Pathway
PIK-293 exerts its biological effects by inhibiting the PI3K/Akt/mTOR signaling pathway, a

critical regulator of cell growth, proliferation, survival, and differentiation. The p110δ isoform is

predominantly expressed in hematopoietic cells and plays a crucial role in the function of B

cells, T cells, neutrophils, and mast cells. By selectively targeting PI3Kδ, PIK-293 can modulate

immune responses with potentially fewer off-target effects compared to pan-PI3K inhibitors.
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Upon activation by various cell surface receptors, PI3Kδ phosphorylates phosphatidylinositol

4,5-bisphosphate (PIP₂) to generate the second messenger phosphatidylinositol 3,4,5-

trisphosphate (PIP₃). PIP₃ recruits and activates downstream effectors, most notably the

serine/threonine kinase Akt. Activated Akt, in turn, phosphorylates a multitude of substrates,

leading to the activation of mTOR and other downstream signaling cascades that promote cell

survival and proliferation. Inhibition of PI3Kδ by PIK-293 blocks the production of PIP₃, thereby

abrogating the downstream signaling cascade.
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PI3Kδ signaling pathway and the inhibitory action of PIK-293.
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Experimental Protocols
While specific, detailed protocols for every experiment involving PIK-293 are proprietary to the

conducting laboratories, this section provides representative methodologies for key assays

used to characterize PI3Kδ inhibitors.

Synthesis of PIK-293
The synthesis of PIK-293 involves the chemical modification of IC87114.[1] The general

strategy is the replacement of the adenine core with a pyrazolopyrimidine scaffold. This

typically involves a multi-step organic synthesis process. A plausible, though generalized,

synthetic route would begin with the synthesis of the key pyrazolopyrimidine intermediate,

which is then coupled to the quinazolinone backbone.

Key Stages of a Hypothetical Synthesis:

Synthesis of the Pyrazolopyrimidine Intermediate: This would likely start from a pyrazole

derivative which is then cyclized to form the 4-amino-1H-pyrazolo[3,4-d]pyrimidine core.

Synthesis of the Quinazolinone Backbone: This would involve the synthesis of 2-

(chloromethyl)-5-methyl-3-(o-tolyl)quinazolin-4(3H)-one or a similar reactive intermediate.

Coupling Reaction: The pyrazolopyrimidine intermediate would then be reacted with the

quinazolinone backbone via a nucleophilic substitution reaction to form the final PIK-293
product.

Purification: The final product would be purified using standard techniques such as column

chromatography and recrystallization, and its identity confirmed by methods like NMR and

mass spectrometry.

In Vitro PI3Kδ Kinase Assay (Biochemical Assay)
This assay is designed to measure the direct inhibitory effect of PIK-293 on the enzymatic

activity of purified PI3Kδ.

Materials:

Recombinant human PI3Kδ enzyme
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Lipid substrate (e.g., phosphatidylinositol-4,5-bisphosphate)

ATP (radiolabeled or for use with a detection system)

Assay buffer (containing MgCl₂, DTT, etc.)

PIK-293 at various concentrations

Detection system (e.g., ADP-Glo™ Kinase Assay, HTRF®, or radiometric detection)

Procedure:

Prepare serial dilutions of PIK-293 in DMSO.

In a multi-well plate, add the assay buffer, recombinant PI3Kδ enzyme, and the lipid

substrate.

Add the diluted PIK-293 or DMSO (vehicle control) to the wells.

Initiate the kinase reaction by adding ATP.

Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

Stop the reaction (e.g., by adding a stopping solution or EDTA).

Quantify the product (e.g., ADP or phosphorylated lipid) using the chosen detection method.

Calculate the percent inhibition for each concentration of PIK-293 and determine the IC₅₀

value by fitting the data to a dose-response curve.

Cellular Assay for PI3Kδ Inhibition (Western Blot for p-
Akt)
This assay assesses the ability of PIK-293 to inhibit PI3Kδ signaling within a cellular context by

measuring the phosphorylation of the downstream effector, Akt.

Materials:
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A suitable cell line with active PI3Kδ signaling (e.g., a B-cell lymphoma line)

Cell culture medium and supplements

PIK-293 at various concentrations

Stimulant to activate the PI3K pathway (e.g., anti-IgM for B-cells)

Lysis buffer

Primary antibodies (anti-phospho-Akt Ser473, anti-total Akt)

HRP-conjugated secondary antibody

Chemiluminescent substrate and imaging system

Procedure:

Seed cells in a multi-well plate and culture overnight.

Pre-treat the cells with various concentrations of PIK-293 or DMSO for 1-2 hours.

Stimulate the cells with the appropriate agonist for a short period (e.g., 10-15 minutes) to

induce PI3K pathway activation.

Wash the cells with ice-cold PBS and lyse them.

Determine the protein concentration of the lysates.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and probe with the primary antibody against phospho-Akt.

Wash and incubate with the HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate.

Strip the membrane and re-probe for total Akt as a loading control.
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Quantify the band intensities and normalize the phospho-Akt signal to the total Akt signal.

Plot the normalized data against the PIK-293 concentration to determine the cellular IC₅₀.

Experimental Workflow
The discovery and preclinical development of a selective PI3Kδ inhibitor like PIK-293 typically

follows a structured workflow, from initial screening to in vivo efficacy studies.
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A representative experimental workflow for the development of a PI3Kδ inhibitor.
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Conclusion
PIK-293 is a valuable research tool for investigating the biological roles of PI3Kδ and for the

preclinical exploration of PI3Kδ inhibition as a therapeutic strategy. Its high selectivity for the

delta isoform makes it a more precise tool than pan-PI3K inhibitors. Further studies are

warranted to fully elucidate its therapeutic potential in inflammatory diseases and hematological

malignancies. This guide serves as a foundational resource for researchers and drug

development professionals working with PIK-293 and other selective PI3K inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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